Grayanoids

Grayanoids are a class of compounds found in various plants, particularly within the Nerium oleander and Rhododendron species. These natural products are known for their potent toxicity to mammals due to their cyanogenic glycoside content, which can release hydrogen cyanide when hydrolyzed. Grayanoids typically exhibit bitter taste and are responsible for the symptoms of grayanotoxin poisoning, including nausea, vomiting, dizziness, and in severe cases, hypotension and respiratory distress. These compounds have garnered interest beyond their toxicological significance due to potential applications in pharmaceutical research, where they can be studied for their effects on cardiovascular systems and as potential inhibitors of various enzymes involved in signal transduction pathways.